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Compound of Interest

Compound Name: acid chrome blue K

Cat. No.: B15129148 Get Quote

An In-Depth Technical Guide to Acid Chrome Blue K

Introduction
Acid Chrome Blue K, a di-ortho-hydroxy-azo color developer, is a versatile chemical

compound primarily utilized as a metal indicator in analytical chemistry and molecular

diagnostics. This guide provides a comprehensive overview of its properties, core applications,

and detailed experimental protocols tailored for researchers, scientists, and drug development

professionals.

CAS Number: 3270-25-5[1][2]

Molecular Formula: C₁₆H₉N₂Na₃O₁₂S₃[2][3]

Physicochemical Properties
Acid Chrome Blue K is a reddish-brown or dark red powder.[1] Its key properties are

summarized in the table below.
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Property Value References

Molecular Weight 586.4 g/mol

Appearance Brownish red powder

Solubility Soluble in water and ethanol.

Storage Room Temperature

IUPAC Name

trisodium;4,5-dihydroxy-3-[(2-

hydroxy-5-

sulfonatophenyl)diazenyl]napht

halene-2,7-disulfonate

Core Applications
Complexometric Titrations
Acid Chrome Blue K is widely employed as a complexometric indicator for the quantitative

determination of various metal ions, including calcium, magnesium, lead, and zinc. In alkaline

solutions (pH 8-13), it exhibits a blue color. When it forms a complex with metal ions, the

solution turns rose-red. During a titration with a chelating agent like EDTA, the titrant

sequesters the metal ions from the indicator complex. At the endpoint, when all metal ions are

complexed by the titrant, the solution reverts to its original blue color, signaling the completion

of the reaction. For enhanced endpoint visibility, it is often used in combination with Naphthol

Green B, known as the "K-B mixed indicator".

This protocol outlines the steps for determining the total concentration of calcium and

magnesium ions in a solution using Acid Chrome Blue K as an indicator.

Sample Preparation: Take a known volume (e.g., 0.2-3 mL) of the sample solution to be

tested.

Neutralization: Neutralize the sample solution by adding sodium hydroxide solution dropwise.

Buffering: Add 50-200 mL of a glycine-sodium hydroxide buffer solution with a pH of 10.
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Indicator Addition: Add 0.5-2 g of the Acid Chrome Blue K - Naphthol Green B mixed

indicator. The solution should turn a rose-red color in the presence of Ca²⁺ and Mg²⁺ ions.

Titration: Titrate the solution with a standardized EDTA (ethylenediaminetetraacetic acid)

solution.

Endpoint Determination: The endpoint is reached when the solution color changes from rose-

red to blue-green. Record the volume of EDTA solution used.

Calculation: Calculate the total concentration of calcium and magnesium ions based on the

stoichiometry of the reaction with EDTA.
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Complexometric Titration Workflow
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Caption: Workflow of complexometric titration using Acid Chrome Blue K.
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Loop-mediated Isothermal Amplification (LAMP)
Acid Chrome Blue K serves as a novel metal indicator for the visual detection of amplification

in LAMP reactions. The principle relies on the change in the concentration of magnesium ions

(Mg²⁺) during the amplification process. LAMP reactions require a high concentration of Mg²⁺

for the activity of DNA polymerase. As DNA amplification proceeds, pyrophosphate ions are

generated, which react with Mg²⁺ to form a white precipitate of magnesium pyrophosphate.

This leads to a decrease in the concentration of free Mg²⁺ in the solution. Acid Chrome Blue
K, which is red in the presence of a high concentration of Mg²⁺, turns blue as the Mg²⁺

concentration decreases. This color change provides a clear visual indication of a positive

amplification reaction.

This protocol describes a general procedure for a LAMP reaction with visual endpoint

detection.

Reaction Setup: Prepare the LAMP reaction mixture on ice. A typical 25 µL reaction mixture

includes:

10X Isothermal Amplification Buffer

10 mM dNTPs

100 mM MgSO₄

LAMP Primer Mix (FIP, BIP, F3, B3, and optional Loop primers)

Bst DNA polymerase

Acid Chrome Blue K indicator

Template DNA

Nuclease-free water to a final volume of 25 µL

Incubation: Incubate the reaction mixture at a constant temperature (typically 60-65°C) for

30-60 minutes.

Visual Detection: After incubation, observe the color of the reaction mixture.
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Positive Reaction: A blue color indicates successful DNA amplification.

Negative Reaction: The solution will remain red, indicating no amplification.

LAMP Detection with Acid Chrome Blue K
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Caption: Principle of LAMP detection using Acid Chrome Blue K.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15129148?utm_src=pdf-body-img
https://www.benchchem.com/product/b15129148?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Applications
Wastewater Treatment: Acid Chrome Blue K has been investigated for its use as an

oxidizing agent in the treatment of wastewater.

Chemiluminescence Reactions: It can be used to produce a chemiluminescence reaction, for

instance, by adding nitrite ions to a solution of potassium dichromate and human serum.

Protein Assays: The Rayleigh light scattering of Acid Chrome Blue K is significantly

enhanced by proteins, a principle that has been used to develop a sensitive method for

protein assays in aqueous solutions.

Logical Relationship of Indicator Function
The function of Acid Chrome Blue K as an indicator in both complexometric titrations and

LAMP, while occurring in different contexts, is fundamentally based on its interaction with metal

ions, specifically the change in the concentration of free metal ions in the solution.

Indicator Function of Acid Chrome Blue K
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Caption: The core principle of Acid Chrome Blue K as an indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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